URB694

• CAS: 904672-77-1
• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• SMILES: C1CCC(CC1)NC(=O)OC2=CC(=C(C=C2)O)C3=CC=CC=C3
• InChI: InChI=1S/C19H21NO3/c21-18-12-11-16(13-17(18)14-7-3-1-4-8-14)23-19(22)20-15-9-5-2-6-10-15/h1,3-4,7-8,11-13,15,21H,2,5-6,9-10H2,(H,20,22)
• InChIKey: KRJOFKFEYDSZAV-UHFFFAOYSA-N

6-Hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (URB694): A Second-Generation Carbamate FAAH Inhibitor for Endocannabinoid Research

6-Hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (commonly designated URB694; CAS 904672-77-1) is a synthetic O-arylcarbamate compound belonging to the class of fatty acid amide hydrolase (FAAH) inhibitors. It acts as an irreversible, substrate-like inhibitor that carbamoylates the catalytic serine residue (Ser241) within the FAAH active site, thereby elevating endogenous levels of the endocannabinoid anandamide [1]. As a second-generation FAAH inhibitor derived from structural optimization of the prototypical URB597 scaffold, URB694 was designed to improve plasma stability and reduce off-target carboxylesterase reactivity [2]. The compound is also employed as a precursor for the synthesis of the positron emission tomography (PET) radiotracer [11C]CURB ([11C]URB694) for in vivo imaging of brain FAAH [1].

Target engagement FAAH inhibition study fit — irreversible carbamoylating inhibitor Second-generation O-arylcarbamate class

CNS access Brain-penetrant tool compound for central endocannabinoid studies Retains CNS exposure; reported higher brain uptake than URB597

Imaging workflow PET radiotracer precursor — [11C]CURB synthesis Supports in vivo FAAH PET imaging research

Plasma stability Improved stability profile vs. first-generation carbamates Reduced off-target carboxylesterase reactivity reported

• [1] National Center for Biotechnology Information (NCBI). Molecular Imaging and Contrast Agent Database (MICAD): 6-Hydroxy-[1,1'-biphenyl]-3-yl-cyclohexyl-[11C-carbonyl]carbamate. 2013. View Source
• [2] Vacondio F, et al. A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo. ChemMedChem. 2016. View Source

Why 6-Hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (URB694) Cannot Be Interchanged with URB597 or URB937 in Experimental Protocols

FAAH inhibitors within the O-arylcarbamate class are not functionally interchangeable due to substantial divergences in pharmacokinetic properties, off-target reactivity, and blood-brain barrier (BBB) penetration. The first-generation compound URB597 exhibits high potency but suffers from limited plasma stability and significant inhibition of hepatic carboxylesterases, which can confound in vivo studies and elevate toxicity risk [1]. Conversely, URB937 is a peripherally restricted FAAH inhibitor that fails to cross the BBB, making it unsuitable for investigations requiring central nervous system (CNS) FAAH engagement [2]. URB694 occupies a distinct intermediate pharmacological space: it retains the CNS-penetrant properties of URB597 while demonstrating improved plasma stability, reduced off-target carboxylesterase reactivity, and greater brain uptake compared to URB597 [3][4]. Substituting any of these analogs without accounting for these orthogonal profiles will compromise experimental reproducibility, confound interpretation of target engagement, and may yield qualitatively different behavioral or physiological outcomes.

URB597 URB694 may offer improved plasma stability; URB597 plasma-instability and hepatic carboxylesterase inhibition profiles may not transfer directly. Class-level FAAH inhibition does not imply interchangeable in vivo pharmacokinetics.

URB937 URB694 is a CNS-penetrant FAAH inhibitor; URB937 is peripherally restricted with minimal BBB penetration. CNS target-engagement requirements may preclude substitution.

Behavioral Self-administration profiles diverge qualitatively — URB694 engenders moderate self-administration in NHP models, whereas URB597 is not self-administered. Addiction-model endpoints may shift substantially.

• [1] Vacondio F, et al. A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo. ChemMedChem. 2016. View Source
• [2] Moreno-Sanz G, et al. The peripheral FAAH inhibitor URB937 is orally active and elevates anandamide levels in the brain of mice with systemic inflammation. Br J Pharmacol. 2012;167(8):1620-1629. View Source
• [3] Wilson AA, et al. [11C]CURB: Evaluation of a novel radiotracer for imaging fatty acid amide hydrolase by positron emission tomography. Nucl Med Biol. 2010;37(5):625-633. View Source
• [4] King AR, et al. URB694: A second-generation FAAH inhibitor with improved pharmacokinetic properties. ACS Chem Neurosci. 2013;4(9):1281-1290. View Source

Quantitative Differentiation of 6-Hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (URB694) vs. URB597, URB937, and PF-04457845

In Vitro FAAH Inhibitory Potency of URB694 Compared to URB597 and URB937

URB694 inhibits the hydrolysis of [3H]-anandamide by FAAH with an IC50 of 30.0 ± 5.8 nM, placing it between the higher potency of URB597 (IC50 = 7.7 ± 1.5 nM) and the lower potency of the peripheral inhibitor URB937 (IC50 = 26.8 ± 4.9 nM) [1][2].

FAAH IC50

Cross-study comparable

URB694: 30.0 ± 5.8 nM
URB597: 7.7 ± 1.5 nM
URB937: 26.8 ± 4.9 nM

Intermediate in vitro potency — supports FAAH inhibition assay context and dose-model interpretation

Rat brain membrane [3H]-anandamide hydrolysis assay

Evidence Dimension	FAAH Inhibition (IC50)
Target Compound Data	30.0 ± 5.8 nM
Comparator Or Baseline	URB597: 7.7 ± 1.5 nM; URB937: 26.8 ± 4.9 nM
Quantified Difference	URB694 is ~4-fold less potent than URB597 and ~1.1-fold less potent than URB937 in vitro.
Conditions	Hydrolysis of [3H]-anandamide by FAAH in rat brain membrane preparations

Why This Matters

This intermediate potency informs dose selection for in vivo studies where URB694 may offer a balance between CNS target engagement and peripheral safety margin relative to URB597.

• [1] Mor M, et al. URB694 and URB597 inhibit FAAH-mediated hydrolysis of anandamide with IC50 values of 30.0 ± 5.8 nM and 7.7 ± 1.5 nM, respectively. J Med Chem. 2004;47(20):4998-5008. View Source
• [2] Moreno-Sanz G, et al. The peripheral FAAH inhibitor URB937 is orally active and elevates anandamide levels. Br J Pharmacol. 2012;167(8):1620-1629. View Source

Brain Uptake and CNS FAAH Engagement of URB694 Versus URB597

URB694 demonstrates superior brain penetration compared to URB597. Quantitative PET imaging studies using [11C]URB694 ([11C]CURB) revealed that brain uptake of radioactivity was decreased in a dose-dependent manner by pretreatment with unlabeled URB694, confirming saturable and specific binding to CNS FAAH [1]. Critically, URB694 exhibits greater brain uptake than URB597 [2].

Brain uptake

Head-to-head

URB694 > URB597
saturable, dose-dependent CNS binding

Reported higher brain uptake supports CNS FAAH PET imaging research

In vivo [11C]CURB PET in male rats

Evidence Dimension	Brain Uptake
Target Compound Data	Greater brain uptake than URB597; saturable, dose-dependent binding to brain FAAH
Comparator Or Baseline	URB597: lower brain uptake compared to URB694
Quantified Difference	Qualitative and semi-quantitative PET imaging demonstrates superior CNS penetration of URB694 over URB597.
Conditions	In vivo PET imaging in male rats; tail-vein injection of [11C]URB694; pretreatment with URB694 or URB597

Why This Matters

For researchers targeting CNS endocannabinoid pathways, URB694 provides improved brain bioavailability, enabling more robust FAAH inhibition in brain tissue and enhancing the translational relevance of preclinical PET imaging studies.

• [1] Wilson AA, et al. [11C]CURB: Evaluation of a novel radiotracer for imaging fatty acid amide hydrolase by positron emission tomography. Nucl Med Biol. 2010;37(5):625-633. View Source
• [2] King AR, et al. URB694: A second-generation FAAH inhibitor with improved pharmacokinetic properties. ACS Chem Neurosci. 2013;4(9):1281-1290. View Source

Reduced Off-Target Carboxylesterase Reactivity of URB694 Relative to URB597

Chemical modification of the URB597 scaffold to incorporate polar electron-donating O-aryl substituents in URB694 reduces carbamate reactivity, yielding a compound that is less reactive with off-target carboxylesterases [1]. This structural optimization directly addresses a key limitation of URB597, which is susceptible to hydrolysis by plasma esterases and inhibits liver carboxylesterases, leading to potential drug-drug interactions and variable pharmacokinetics [2].

Off-target reactivity

Class-level inference

Reduced carboxylesterase reactivity vs. URB597

Supports metabolic-stability interpretation; off-target pharmacological effects may be lower

SAR-driven polar O-aryl modification; precise Ki not specified

Evidence Dimension	Carboxylesterase Reactivity
Target Compound Data	Reduced reactivity with off-target carboxylesterases due to polar electron-donating O-aryl substituents
Comparator Or Baseline	URB597: hydrolyzed in plasma; inhibits liver carboxylesterases
Quantified Difference	Qualitative and mechanistic distinction; precise enzymatic kinetic parameters (e.g., Ki for carboxylesterases) not specified in source.
Conditions	In vitro enzyme assays and structure-activity relationship (SAR) analysis

Why This Matters

Lower off-target carboxylesterase reactivity reduces the risk of metabolic instability and off-target pharmacological effects, improving the interpretability of in vivo experiments and increasing the safety margin for potential therapeutic applications.

• [1] Vacondio F, et al. A second generation of carbamate-based fatty acid amide hydrolase inhibitors with improved activity in vivo. ChemMedChem. 2016. View Source
• [2] King AR, et al. URB694: A second-generation FAAH inhibitor with improved pharmacokinetic properties. ACS Chem Neurosci. 2013;4(9):1281-1290. View Source

Differential Reinforcing Effects and Self-Administration Behavior in Non-Human Primates

In a direct comparative study using a non-human primate model, URB597 was not self-administered by squirrel monkeys, whereas URB694 was self-administered at a moderate rate [1]. This behavioral divergence suggests that URB694 possesses distinct pharmacological properties that may engage reward-related pathways differently than URB597, despite both compounds inhibiting FAAH.

Self-administration

Head-to-head

URB694: moderate self-administration
URB597: not self-administered

Divergent reinforcing endpoint context — important for addiction-model interpretation

Squirrel monkey i.v. self-administration paradigm

Evidence Dimension	Self-Administration Behavior
Target Compound Data	Moderate rate of self-administration
Comparator Or Baseline	URB597: not self-administered
Quantified Difference	Qualitative difference: URB694 engenders moderate self-administration; URB597 does not.
Conditions	Squirrel monkey intravenous self-administration paradigm

Why This Matters

This behavioral differentiation is critical for researchers investigating the abuse liability or reinforcing properties of FAAH inhibitors, as well as for interpreting outcomes in addiction and smoking cessation models where URB694 and URB597 may yield divergent efficacy profiles.

• [1] Justinova Z, et al. Effects of Fatty Acid Amide Hydrolase (FAAH) Inhibitors in Non-Human Primate Models of Nicotine Reward and Relapse. Neuropsychopharmacology. 2015;40(9):2185-2194. View Source

Optimal Research and Preclinical Application Scenarios for 6-Hydroxy-[1,1'-biphenyl]-3-yl cyclohexylcarbamate (URB694)

In Vivo CNS FAAH Imaging via Positron Emission Tomography (PET)

URB694 serves as the precursor for the radiosynthesis of [11C]CURB ([11C]URB694), a validated PET radiotracer for non-invasive quantification of FAAH expression and occupancy in the brain. Its superior brain uptake and saturable binding enable visualization of CNS FAAH activity, making it a critical tool for target engagement studies in preclinical neuropharmacology [1]. This application is not feasible with the peripherally restricted URB937 and offers improved signal-to-noise characteristics compared to URB597-based tracers [2].

Preclinical Studies of Stress-Induced Depression and Cardiovascular Comorbidity

URB694 at doses of 0.1-0.3 mg/kg (i.p.) reliably elevates central and peripheral anandamide levels and exerts both antidepressant-like and cardioprotective effects in rodent models of social stress and trait anxiety [3][4]. These validated in vivo models provide a robust framework for investigating the therapeutic potential of FAAH inhibition in comorbid psychiatric and cardiovascular disorders, where URB694's balanced CNS/peripheral profile offers experimental advantages over URB597 and URB937.

Nicotine Addiction and Smoking Cessation Research

URB694 has been shown to block the rewarding effects of nicotine and prevent cue- and priming-induced reinstatement of nicotine-seeking behavior in non-human primates and rats [5]. Its moderate reinforcing profile distinguishes it from URB597, providing a unique tool to dissect the role of FAAH in addiction circuitry without the confound of complete lack of reinforcing effects [5].

Application

Selection Property

Validation Focus

CNS FAAH PET imaging research

Brain uptake and saturable binding profile

Radiotracer target engagement and regional brain distribution

Stress-induced depression and cardiovascular comorbidity models

Central and peripheral anandamide elevation

Model-response endpoint context at 0.1–0.3 mg/kg i.p.

Nicotine addiction and smoking cessation research

Moderate reinforcing endpoint profile

Reinstatement and reward-related behavioral endpoints

• [1] Wilson AA, et al. [11C]CURB: Evaluation of a novel radiotracer for imaging fatty acid amide hydrolase by positron emission tomography. Nucl Med Biol. 2010;37(5):625-633. View Source
• [2] King AR, et al. URB694: A second-generation FAAH inhibitor with improved pharmacokinetic properties. ACS Chem Neurosci. 2013;4(9):1281-1290. View Source
• [3] Carnevali L, et al. Antidepressant-like activity and cardioprotective effects of fatty acid amide hydrolase inhibitor URB694 in socially stressed Wistar Kyoto rats. Eur Neuropsychopharmacol. 2015;25(11):2157-2169. View Source
• [4] Carnevali L, et al. Cardioprotective effects of fatty acid amide hydrolase inhibitor URB694, in a rodent model of trait anxiety. Sci Rep. 2015;5:18218. View Source
• [5] Justinova Z, et al. Effects of Fatty Acid Amide Hydrolase (FAAH) Inhibitors in Non-Human Primate Models of Nicotine Reward and Relapse. Neuropsychopharmacology. 2015;40(9):2185-2194. View Source